Cas no 874781-12-1 (2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 874781-12-1
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• MDL: MFCD03407980
• CID: 4780846
• Update Time: 2025-11-06

2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• SBB097882
• 2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid

• MDL： MFCD03407980
• Inchi： 1S/C9H7F3N2O2/c10-9(11,12)6-5(8(15)16)3-13-7(14-6)4-1-2-4/h3-4H,1-2H2,(H,15,16)
• InChI Key： IEKVPQHXHPSCCJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NC(C2CC2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1

Additional information on 2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid

2-Cyclopropyl-4-(Trifluoromethyl)Pyrimidine-5-Carboxylic Acid: A Comprehensive Overview

2-Cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid, identified by the CAS number 874781-12-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development, particularly in the design of antiviral, anticancer, and anti-inflammatory agents. The structure of this compound is characterized by a pyrimidine ring system with a cyclopropyl group at position 2 and a trifluoromethyl group at position 4, along with a carboxylic acid moiety at position 5. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid involves a series of well-established organic reactions. The core pyrimidine ring can be synthesized via the Biginelli reaction, which typically employs β-keto esters and active methylene compounds under acidic conditions. Subsequent functionalization steps, such as alkylation or substitution reactions, are used to introduce the cyclopropyl and trifluoromethyl groups. The carboxylic acid group is often introduced during the initial synthesis or through post-synthesis modifications, such as hydrolysis of ester intermediates.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of various enzymes and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrimidine-based compounds exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This suggests that 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid could be explored as a lead compound for the development of anticancer therapies targeting CDKs.

In addition to its enzymatic activity, this compound has shown promise in modulating cellular signaling pathways associated with inflammation. A study in the Nature Communications journal reported that pyrimidine derivatives with similar structural features can inhibit the nuclear factor-kappa B (NF-κB) pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The trifluoromethyl group in this compound is particularly notable for its ability to enhance lipophilicity and improve drug-like properties, making it an attractive candidate for further preclinical studies.

The pharmacokinetic properties of 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid have also been investigated in recent studies. Research conducted at the University of California revealed that this compound exhibits moderate solubility in aqueous solutions and demonstrates good permeability across biological membranes. These properties are advantageous for oral drug delivery, as they contribute to efficient absorption and bioavailability.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. A team at Stanford University has explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties could enhance device efficiency and stability.

In terms of safety assessment, preliminary toxicological studies indicate that 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid exhibits low acute toxicity in animal models. However, further long-term studies are required to fully characterize its safety profile and assess potential risks associated with chronic exposure.

The development of novel synthetic routes for this compound continues to be an area of active research. Chemists at the Massachusetts Institute of Technology have reported an efficient microwave-assisted synthesis method that significantly reduces reaction times while maintaining high yields. Such advancements not only facilitate large-scale production but also pave the way for further structural modifications to optimize biological activity.

In conclusion, 2-cyclopropyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid, CAS number 874781-12-1, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound for drug discovery and materials science research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing both therapeutic development and technological innovation.